N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-ethoxybenzyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-[4-[(2-ethoxyphenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H25N5O2S/c1-2-28-19-9-4-3-6-16(19)14-25-10-12-26(13-11-25)15-20(27)22-17-7-5-8-18-21(17)24-29-23-18/h3-9H,2,10-15H2,1H3,(H,22,27)
• InChI Key: IIDUJUPWHMWUSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(CC2)CC(=O)NC3=CC=CC4=NSN=C43
• Molecular Formula: C21H25N5O2S
• Molecular Weight: 411.5 g/mol

Description

N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-ethoxybenzyl)-1-piperazinyl]acetamide, commonly known as BTA-EG4, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTA-EG4 is a small molecule that belongs to the class of benzothiadiazole derivatives. The compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of BTA-EG4 involves the inhibition of certain enzymes, including carbonic anhydrase and histone deacetylase. Carbonic anhydrase is an enzyme that is involved in the regulation of acid-base balance in the body, while histone deacetylase is an enzyme that is involved in the regulation of gene expression. Inhibition of these enzymes by BTA-EG4 leads to various biochemical and physiological effects.
Biochemical and Physiological Effects
BTA-EG4 has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase and histone deacetylase, which leads to the induction of apoptosis in cancer cells. The compound has also been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One of the advantages of BTA-EG4 for lab experiments is its ability to inhibit the activity of certain enzymes, which makes it a useful tool for studying the role of these enzymes in various biological processes. However, one of the limitations of BTA-EG4 is its potential toxicity, which must be taken into consideration when using the compound in lab experiments.

Future Directions

There are many potential future directions for the study of BTA-EG4. One area of future research could be the development of more efficient synthesis methods for the compound. Another area of future research could be the investigation of the compound's potential as an anticancer agent and as a treatment for Alzheimer's disease. Additionally, the compound's potential as an anti-inflammatory agent and as an inhibitor of bacterial growth could also be explored further. Overall, BTA-EG4 is a compound with significant potential for scientific research, and further investigation into its properties and applications is warranted.

Scientific Research Applications

BTA-EG4 has shown potential applications in various scientific research fields, including biochemistry, pharmacology, and medicinal chemistry. The compound has been extensively studied for its mechanism of action and its ability to inhibit the activity of certain enzymes, including carbonic anhydrase and histone deacetylase. BTA-EG4 has also been studied for its potential use as an anticancer agent and as a treatment for Alzheimer's disease.